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Analytical Method Performance with Cabotegravir-d5

The quantitative data below summarizes the performance of a paper spray ionization tandem mass

spectrometry (PS-MS/MS) assay that uses cabotegravir-d5 as an internal standard to measure

concentrations of cabotegravir in whole blood [1].

Table 1: Quantitative Performance of the PS-MS/MS Assay for Cabotegravir [1]

Parameter Value for Cabotegravir Experimental Detail

Limit of
Quantification (LoQ)

750 ng/mL The lowest concentration that can be reliably
measured with precision and accuracy.

Linear Range 250 - 2000 ng/mL Concentrations of calibration standards used.

Quality Control (QC)
Levels

900 ng/mL, 1300 ng/mL Concentrations used to validate assay accuracy

and precision.

Precision (%RSD) < 15% at concentrations

above LoQ

A measure of repeatability (lower %RSD indicates

higher precision).

Internal Standard Cabotegravir-d5 (1000

ng/mL)

Stable isotope-labeled analog used for

normalization.
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Parameter Value for Cabotegravir Experimental Detail

Assay Turnaround
Time

< 4 minutes Time from sample application to result.

Detailed Experimental Protocol

The following workflow and description detail the experimental method used to generate the performance

data in Table 1.
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Start Analysis

1. Protein Precipitation
• Add 100 μL of blood sample to Eppendorf tube

• Add 100 μL of internal standard solution
(1000 ng/mL Cabotegravir-d5 in acetonitrile)

• Shake vigorously for 1 minute

2. Sample Deposition
• Pipette 10 μL of clear supernatant

• Deposit onto a triangular piece of filter paper
• Secure paper with a copper clip

3. Paper Spray Ionization
• Apply solvent and high voltage to the paper

• Ions are generated for analysis

4. Tandem Mass Spectrometry (MS/MS)
• Use Mini-12 mass spectrometer

• Isolate precursor ion (m/z 406 for CAB, 411 for CAB-d5)
• Perform Collision-Induced Dissociation (CID)

• Detect product ions

5. Data Analysis
• Smooth spectra (Savitsky-Golay filter)

• Normalize spectra (Standard Normal Variate)
• Integrate peak areas of analyte and internal standard

• Calculate peak area ratio for quantification

Quantitative Result
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Key Experimental Details [1]:

Instrumentation: A custom-built miniature mass spectrometer (Mini-12) with a rectilinear ion trap was
used. It employs a Discontinuous Atmospheric Pressure Interface (DAPI) to couple the paper spray

ionization source.
Sample Preparation: The method involves a simple protein precipitation step. For cabotegravir, 100

μL of whole blood is mixed with 100 μL of an internal standard solution containing 1000 ng/mL
cabotegravir-d5 in acetonitrile.

Chromatography: No liquid chromatography (LC) separation is used, which is a key feature of this
ambient ionization method and contributes to its rapid sub-4-minute turnaround time.

MS/MS Analysis: The method uses specific transitions for detection. The precursor ion for
cabotegravir is m/z 406, and for cabotegravir-d5 is m/z 411. After isolation, these ions are

fragmented, and the resulting product ions are detected.

Key Takeaways for Researchers

Role of Stable Isotopes: Cabotegravir-d5 serves as a critical internal standard, correcting for

variability in sample preparation and ionization efficiency, thereby improving the accuracy and
precision of cabotegravir measurement [1].

Methodology Advantage: The described PS-MS/MS method highlights a trend toward point-of-care
therapeutic drug monitoring, offering high specificity with a rapid turnaround time compared to

conventional LC-MS/MS [1].
Clinical Context: Monitoring cabotegravir levels is clinically relevant as real-world drug

concentrations show high variability, and virologic failure has been associated with levels in the
lowest quartile [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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